Cas no 121700-15-0 (1,8-Dinitropyrene-d8)

• Product Name: 1,8-Dinitropyrene-d8
• CAS No: 121700-15-0
• MF: C₁₆H₈N₂O₄
• MW: 300.295017242432
• CID: 5734955
• PubChem ID: 13262727
• Update Time: 2025-05-23

1,8-Dinitropyrene-d8 Chemical and Physical Properties

Names and Identifiers

• BLYXNIHKOMELAP-PGRXLJNUSA-N
• 121700-15-0
• 1,2,4,5,7,8,9,10-Octadeuterio-3,6-dinitropyrene
• 1,8-Dinitropyrene-d8

• Inchi： 1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
• InChI Key： BLYXNIHKOMELAP-PGRXLJNUSA-N
• SMILES： [O-][N+](C1=C([2H])C([2H])=C2C([2H])=C([2H])C3=C([2H])C([2H])=C(C4=C([2H])C([2H])=C1C2=C43)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.09862071g/mol
• Monoisotopic Mass: 300.09862071g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 515.2±30.0 °C at 760 mmHg
• Flash Point: 261.6±17.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,8-Dinitropyrene-d8 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,8-Dinitropyrene-d8

1,8-Dinitropyrene-d8: A Comprehensive Overview

1,8-Dinitropyrene-d8 is a specialized compound with the CAS number 121700-15-0. This compound is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH), and is characterized by the presence of two nitro groups at the 1 and 8 positions of the pyrene ring system. The "-d8" designation indicates that this compound is deuterated, meaning it contains eight deuterium atoms, which are typically incorporated into the molecule to enhance its stability or for use in specific analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of 1,8-Dinitropyrene-d8 involves a series of carefully controlled chemical reactions. Starting from pyrene, the molecule undergoes nitration at specific positions to introduce the nitro groups. The deuterium atoms are then incorporated into the molecule through a process that may involve exchange reactions or direct deuteration during synthesis. This compound is of interest in various fields, including materials science, environmental chemistry, and analytical chemistry.

In recent years, there has been growing interest in understanding the properties and applications of 1,8-Dinitropyrene-d8. Researchers have explored its potential as a precursor for the synthesis of more complex molecules or materials. For instance, studies have shown that this compound can serve as a building block for constructing advanced materials with unique electronic properties. Its deuterated nature makes it particularly useful in isotopic labeling experiments, where it can help track molecular transformations or interactions in real-time.

The physical properties of 1,8-Dinitropyrene-d8 are also a subject of ongoing research. Its solubility characteristics, thermal stability, and spectroscopic behavior have been studied in detail. For example, NMR studies have revealed insights into the molecular structure and dynamics of this compound under various conditions. These findings are valuable for optimizing its use in different applications.

In terms of applications, 1,8-Dinitropyrene-d8 has found utility in several areas. In environmental science, it has been used as a tracer to study the fate and transport of PAHs in natural systems. Its deuterated nature allows researchers to distinguish it from naturally occurring PAHs, making it an ideal tool for studying contamination pathways and remediation strategies.

In materials science, this compound has been investigated for its potential in organic electronics. The introduction of nitro groups can modulate the electronic properties of pyrene derivatives, making them suitable for applications such as organic photovoltaics or light-emitting diodes (OLEDs). Researchers have explored how the substitution pattern and deuteration affect the optical and electronic properties of these materials.

The development of efficient synthetic routes for 1,8-Dinitropyrene-d8 is another area of active research. Traditional methods often involve harsh reaction conditions or multiple steps, which can limit scalability. Recent advancements have focused on developing more sustainable and cost-effective synthesis pathways that minimize waste and energy consumption.

In conclusion, 1,8-Dinitropyrene-d8 is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features and isotopic labeling makes it an invaluable tool for researchers in fields ranging from environmental science to materials engineering. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.